Cas no 2679941-52-5 (methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate)

• Product Name: methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate
• CAS No: 2679941-52-5
• MF: C₆H₁₃NO₃S₂
• MW: 211.302319288254
• CID: 5652366
• PubChem ID: 165937565
• Update Time: 2025-11-01

methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-amino-3-[(2-hydroxyethyl)disulfanyl]propanoate
• EN300-28273113
• 2679941-52-5
• methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate

• Inchi： 1S/C6H13NO3S2/c1-10-6(9)5(7)4-12-11-3-2-8/h5,8H,2-4,7H2,1H3/t5-/m0/s1
• InChI Key： GVLLINLTZAZXBD-YFKPBYRVSA-N
• SMILES： S(C[C@@H](C(=O)OC)N)SCCO

Computed Properties

• Exact Mass: 211.03368562g/mol
• Monoisotopic Mass: 211.03368562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 123Ų

Additional information on methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate

Research Brief on Methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate (CAS: 2679941-52-5)

Methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate (CAS: 2679941-52-5) is a chiral cysteine derivative with a disulfide linkage and a hydroxyethyl functional group. This compound has garnered significant attention in recent years due to its potential applications in drug discovery, protein engineering, and redox biology. The unique structural features of this molecule, including the disulfide bond and the ester moiety, make it a versatile building block for the synthesis of biologically active compounds and a valuable tool for studying thiol-disulfide exchange reactions in biological systems.

Recent studies have focused on the synthesis and characterization of methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate, as well as its potential applications in medicinal chemistry. One notable approach involves the use of this compound as a precursor for the development of novel cysteine protease inhibitors. The disulfide bond in the molecule can undergo reversible redox reactions, making it a promising candidate for designing prodrugs or redox-sensitive drug delivery systems. Additionally, the presence of both amino and hydroxyethyl groups provides multiple sites for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate as a key intermediate in the synthesis of potent and selective cathepsin inhibitors. The study demonstrated that derivatives of this compound exhibited improved pharmacokinetic properties compared to traditional cysteine protease inhibitors, with enhanced cell permeability and reduced off-target effects. The researchers attributed these improvements to the unique physicochemical properties imparted by the disulfide and hydroxyethyl functionalities.

Another significant application of methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate has been in the field of protein engineering. A recent publication in ACS Chemical Biology described its use as a versatile handle for site-specific protein modification. The compound's ability to form mixed disulfides with cysteine residues in proteins has enabled researchers to develop novel strategies for protein conjugation, labeling, and stabilization. This approach has particular relevance for the development of antibody-drug conjugates and other biotherapeutics where precise control over conjugation sites is crucial.

From a mechanistic perspective, studies have shown that methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate participates in thiol-disulfide exchange reactions with remarkable efficiency. The compound's reactivity has been characterized using various biophysical techniques, including NMR spectroscopy and mass spectrometry. These studies have provided valuable insights into the kinetics and thermodynamics of disulfide bond formation and reduction, which are fundamental processes in cellular redox homeostasis.

In conclusion, methyl (2R)-2-amino-3-(2-hydroxyethyl)disulfanylpropanoate (CAS: 2679941-52-5) represents a promising compound with diverse applications in chemical biology and medicinal chemistry. Its unique structural features and versatile reactivity make it a valuable tool for drug discovery, protein engineering, and redox biology research. Ongoing studies continue to explore new applications and derivatives of this compound, suggesting that its full potential is yet to be realized. Future research directions may include the development of more efficient synthetic routes, exploration of its applications in targeted drug delivery, and investigation of its biological effects in various disease models.